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An In-depth Technical Guide to cis-3-Hexenyl isobutyrate (CAS 41519-23-7)

Abstract
This technical guide provides a comprehensive scientific overview of cis-3-Hexenyl
isobutyrate (CAS No. 41519-23-7), a significant ester in the flavor and fragrance industries.

This document delves into its chemical and physical properties, outlines a standard synthesis

protocol with mechanistic insights, details robust analytical methodologies for its

characterization, discusses its applications and sensory profile, and provides a thorough review

of its safety and handling procedures. The content is structured to serve as an essential

resource for researchers, chemists, and product development professionals, offering both

foundational knowledge and practical, field-proven insights.

Introduction and Molecular Identity
cis-3-Hexenyl isobutyrate, also known as (Z)-3-hexen-1-yl isobutyrate, is a carboxylic ester

characterized by its potent and diffusive aroma.[1] It belongs to the family of "green" notes,

which are reminiscent of freshly cut grass, leaves, and unripe fruit.[2] Its unique olfactory

profile, combining this green character with fruity, apple-like facets, makes it a valuable

ingredient for imparting naturalness and freshness to a wide array of consumer products.[3][4]

While it is found naturally in trace amounts in various plants, including guava, spearmint oil,

and Chinese quince, the majority of commercially available cis-3-Hexenyl isobutyrate is a
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nature-identical synthetic compound.[2][3] This approach ensures consistent quality, scalability,

and helps preserve natural resources.[1]

Table 1: Chemical Identifiers and Nomenclature

Identifier Value Reference

CAS Number 41519-23-7 [2]

EC Number 255-424-0 [5]

FEMA Number 3929 [2]

Molecular Formula C₁₀H₁₈O₂ [2]

Molecular Weight 170.25 g/mol [2][6]

IUPAC Name
(3Z)-hex-3-en-1-yl 2-

methylpropanoate
[1]

Synonyms
(Z)-3-hexenyl isobutyrate, cis-

3-Hexenyl 2-methylpropanoate
[1][6]

InChI Key
OSMAJVWUIUORGC-

WAYWQWQTSA-N
[5][6]

Physicochemical Properties
The physical and chemical properties of a molecule are fundamental to its application, dictating

its behavior in various matrices, its volatility, and its stability.

Table 2: Key Physicochemical Data
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Property Value Reference

Appearance Colorless liquid [2]

Odor Profile
Green, fruity, cut grass, apple-

like
[4][5][7]

Density 0.878 - 0.880 g/mL at 25 °C [3][5]

Boiling Point 92 °C at 20 mmHg [2][3]

Flash Point 67 - 85 °C (closed cup) [2][8]

Refractive Index 1.424 - 1.432 at 20 °C [2][3]

Solubility
Practically insoluble in water;

soluble in alcohol and oils
[3]

Log P 3.52 [2]

Synthesis and Mechanism
The industrial production of cis-3-Hexenyl isobutyrate is predominantly achieved through

Fischer-Speier esterification. This classic acid-catalyzed reaction provides a direct and efficient

pathway from readily available precursors.

Reaction Principle
The synthesis involves the esterification of cis-3-Hexenol with isobutyric acid in the presence of

a strong acid catalyst, typically concentrated sulfuric acid.[2][3] The catalyst's role is critical: it

protonates the carbonyl oxygen of the isobutyric acid, thereby increasing the electrophilicity of

the carbonyl carbon and making it more susceptible to nucleophilic attack by the hydroxyl

group of cis-3-Hexenol. The reaction is reversible, and the removal of water is necessary to

drive the equilibrium toward the product side, often accomplished through azeotropic

distillation.
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Caption: Fischer esterification workflow for cis-3-Hexenyl isobutyrate.

Step-by-Step Laboratory Protocol
This protocol describes a representative laboratory-scale synthesis.

Reactor Setup: Equip a round-bottom flask with a Dean-Stark apparatus, a condenser, a

magnetic stirrer, and a heating mantle.

Charging Reactants: Charge the flask with equimolar amounts of cis-3-Hexenol and

isobutyric acid. A solvent that forms an azeotrope with water (e.g., toluene) is added.
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Catalyst Addition: Slowly add a catalytic amount (e.g., 0.5-1% by weight) of concentrated

sulfuric acid to the stirred mixture.

Reaction Execution: Heat the mixture to reflux. The water produced during the reaction will

be collected in the Dean-Stark trap, driving the equilibrium towards the ester product.

Monitoring: Monitor the reaction's progress by tracking the amount of water collected or by

using analytical techniques like Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the

acid catalyst by washing with a sodium bicarbonate solution. Subsequently, wash with brine

to remove residual water-soluble components.

Purification: Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and

concentrate the solvent under reduced pressure. The crude ester is then purified via

fractional distillation under vacuum to yield the final product with high purity.

Validation: Confirm the purity and identity of the final product using the analytical methods

described in the next section.

Analytical Characterization
Rigorous analytical control is paramount to ensure the quality, purity, and identity of cis-3-
Hexenyl isobutyrate, particularly for its use in regulated applications like flavors and food-

grade products.[5]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the definitive analytical technique for this compound due to its volatility. It provides

both separation from potential impurities (like isomers or unreacted starting materials) and

structural confirmation through mass fragmentation patterns.

Methodology:

Sample Preparation: Dilute the sample in a suitable solvent (e.g., ethanol or hexane).
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Injection: Inject a small volume (e.g., 1 µL) into the GC, typically in splitless mode to

enhance sensitivity for trace components.[9]

Separation: Separation is achieved on a polar capillary column (e.g., DB-WAX) under a

programmed temperature gradient. A typical program might start at 40°C and ramp to

240°C.[9]

Detection: The mass spectrometer is operated in electron ionization (EI) mode at 70 eV.

Expected Results: The resulting mass spectrum for cis-3-Hexenyl isobutyrate will show a

characteristic fragmentation pattern. Key fragments include m/z values of 43 (base peak,

corresponding to [C₃H₇]⁺ from the isobutyryl group), 82, and 67 (from the hexenyl chain).[10]

Caption: A typical GC-MS analytical workflow for compound identification.

Other Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used for

unequivocal structure elucidation, confirming the cis (Z) configuration of the double bond and

the connectivity of the ester.

Refractive Index: As a measure of purity, the refractive index is a quick and reliable quality

control parameter that should fall within a narrow range (1.424-1.432 @ 20°C).[2]

Density Measurement: Similar to the refractive index, density is a key physical constant used

for quality assurance.[2]

Applications and Sensory Impact
cis-3-Hexenyl isobutyrate is primarily utilized in the flavor and fragrance industries. Its potent

character means it is typically used at low concentrations, often below 1%.[2]

Fragrance: It imparts a natural, green freshness to floral (e.g., jasmine) and citrus

compositions.[1][4][11] It is particularly effective for creating ripe fruit notes, such as plum

and apple, adding complexity and moving beyond simple sweetness.[2][4] Its green, cut-

grass character can also lend freshness to herbaceous fragrances like lavender.[3][12]
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Flavors: In flavor creation, it contributes fresh, green, and fruity notes. It is used to build or

enhance flavors such as apple, pear, pineapple, and strawberry.[4][13]

A critical consideration for formulators is its stability. As an ester, it is susceptible to hydrolysis,

which breaks it down into its constituent alcohol and carboxylic acid. It is reported to be

particularly unstable in aqueous, high-pH matrices like shower gels and shampoos.[2]

Safety, Handling, and Toxicology
A thorough understanding of a chemical's safety profile is essential for its responsible handling

and use.

GHS Classification and Hazards
cis-3-Hexenyl isobutyrate is classified as a hazardous substance.

Table 3: GHS Hazard Information

Hazard Class Hazard Statement GHS Pictogram Reference

Skin Irritation
H315: Causes skin

irritation

GHS07 (Exclamation

Mark)
[8]

Eye Irritation
H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)
[8]

Respiratory Irritation
H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)
[8]

Flammability
H227: Combustible

liquid
None (Warning) [14]

Handling and First Aid
Standard laboratory and industrial hygiene practices should be followed.

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and use in a well-ventilated area.[8][15] Avoid breathing vapors.[8]
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First Aid - Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation

occurs, seek medical advice.[8][16]

First Aid - Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get

medical advice.[8][15]

Spill Management: For spills, eliminate ignition sources. Absorb with an inert material (e.g.,

sand, vermiculite) and place in a suitable container for disposal.[16] Prevent entry into drains

or waterways.[16][17]
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Caption: First aid protocol for eye exposure to cis-3-Hexenyl isobutyrate.

Toxicological Profile
The safety of cis-3-Hexenyl isobutyrate has been assessed by the Research Institute for

Fragrance Materials (RIFM). The assessment concluded that the material is safe for its

intended use under current concentration guidelines.[18]

Skin Sensitization: It was found to have the potential to induce skin sensitization in a small

fraction of individuals.[1] To mitigate this risk, RIFM has established maximum acceptable

concentration levels for various product categories.[1][18]

Genotoxicity: While no direct studies on the genotoxicity of cis-3-Hexenyl isobutyrate were

available, a read-across analysis to the structural analog cis-3-hexen-1-yl acetate (CAS

3681-71-8) was performed. The analog was not found to be genotoxic, leading to the

conclusion that cis-3-Hexenyl isobutyrate does not present a concern for genotoxic

potential.[18]

Phototoxicity: Based on its UV/Vis absorption spectrum, which shows no significant

absorbance in the 290-700 nm range, the compound is not expected to be phototoxic or

photoallergenic.[18]

Conclusion
cis-3-Hexenyl isobutyrate (CAS 41519-23-7) is a well-characterized specialty chemical with

significant value in the flavor and fragrance sectors. Its synthesis via esterification is

straightforward and efficient, and its identity and purity are readily confirmed using standard

analytical techniques like GC-MS. While its sensory profile is highly desirable for creating

natural and fruity notes, formulators must consider its stability limitations in certain product

bases. Adherence to established safety and handling protocols is crucial due to its potential for

skin, eye, and respiratory irritation. The comprehensive safety assessment by RIFM, including

read-across toxicological data, supports its continued safe use within recommended

concentration limits, making it a reliable and effective ingredient for scientific and commercial

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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